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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

synthesis, and applications of Tetrahexylammonium iodide (CAS 2138-24-1). The information

is curated for researchers, scientists, and professionals in drug development, with a focus on

quantitative data, detailed experimental protocols, and visualizations of key processes.

Core Properties and Data
Tetrahexylammonium iodide is a quaternary ammonium salt characterized by a central

nitrogen atom bonded to four hexyl chains, with an iodide counter-ion. It typically appears as a

white to off-white or beige crystalline powder.[1][2][3] This compound is noted for its

hygroscopic and light-sensitive nature, necessitating storage in a dark, inert atmosphere at

room temperature.[2][4]

Physicochemical Properties
A summary of the key physicochemical properties of Tetrahexylammonium iodide is

presented in the table below for easy reference and comparison.
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Property Value References

CAS Number 2138-24-1 [1]

Molecular Formula C24H52IN [1]

Molecular Weight 481.58 g/mol [2][3]

Melting Point 99-101 °C [2][3]

Appearance
White to beige crystalline or

fluffy powder
[1][2]

Solubility
Soluble in methanol and

dichloromethane (CH2Cl2)
[2]

Density ~1.044 g/cm³ (estimate) [2]

Hygroscopicity Hygroscopic [2][4]

Light Sensitivity Light sensitive [4]

Spectral Data
Spectral analysis is crucial for the identification and characterization of Tetrahexylammonium
iodide. Key spectral data are summarized below.
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Spectral Data Type
Key Features and
Observations

References

¹H NMR

The ¹H NMR spectrum exhibits

characteristic signals for the

hexyl chains. Protons on the

carbon adjacent to the nitrogen

atom (α-protons) are typically

observed as a triplet around

3.2-3.4 ppm. Other methylene

protons of the hexyl chains

appear as multiplets between

approximately 1.2 and 1.7

ppm, while the terminal methyl

protons resonate as a triplet

around 0.9 ppm.

[5]

¹³C NMR

The ¹³C NMR spectrum shows

distinct peaks for the different

carbon atoms in the hexyl

chains. The carbon atom

directly bonded to the nitrogen

(α-carbon) appears around 58

ppm. The other carbons of the

hexyl chains are observed in

the range of approximately 13-

31 ppm.

[6]

FTIR

The FTIR spectrum displays

characteristic C-H stretching

vibrations of the alkyl chains in

the region of 2800-3000 cm⁻¹.

C-H bending vibrations are

also observed around 1465

cm⁻¹.

[7]

Experimental Protocols
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This section provides detailed methodologies for the synthesis and purification of

Tetrahexylammonium iodide, as well as an example of its application as a phase transfer

catalyst.

Synthesis of Tetrahexylammonium Iodide
The synthesis of Tetrahexylammonium iodide is typically achieved through the quaternization

of a tertiary amine (trihexylamine) with an alkyl halide (1-iodohexane). This is a classic example

of an SN2 reaction.

Reaction Scheme:

N(CH₂(CH₂)₄CH₃)₃ + I(CH₂)₅CH₃ → [N(CH₂(CH₂)₄CH₃)₄]⁺I⁻

Click to download full resolution via product page

Caption: Synthesis of Tetrahexylammonium iodide.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve trihexylamine (1 equivalent) in a suitable solvent such as

acetonitrile or ethanol.

Addition of Alkyl Halide: Add 1-iodohexane (1.1 equivalents) to the solution.

Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of the solvent) and

maintain this temperature for 24-48 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. The solvent is

then removed under reduced pressure using a rotary evaporator.

Isolation and Purification: The resulting crude product can be purified by recrystallization.

Dissolve the crude solid in a minimal amount of a hot solvent (e.g., a mixture of ethyl acetate

and ethanol) and allow it to cool slowly to room temperature, and then in an ice bath to
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induce crystallization. The purified crystals are collected by filtration, washed with a cold,

non-polar solvent like diethyl ether, and dried under vacuum.

Purification of Tetrahexylammonium Iodide
For commercially available or synthesized Tetrahexylammonium iodide that requires further

purification, the following protocol can be employed.[8]

Experimental Protocol:

Washing: Wash the crude Tetrahexylammonium iodide with diethyl ether to remove any

non-polar impurities.

Drying: Dry the washed solid at room temperature under vacuum for 3 days to remove

residual solvent. The purified compound is soluble in dichloromethane.[8]

Application as a Phase Transfer Catalyst: Williamson
Ether Synthesis
Tetrahexylammonium iodide can function as a phase transfer catalyst (PTC), facilitating

reactions between reactants in immiscible phases. A classic example is the Williamson ether

synthesis.

Experimental Workflow:

Aqueous Phase

Organic Phase Catalyst Cycle

Alkoxide (e.g., RO⁻Na⁺)

[N(Hex)₄]⁺I⁻

Anion Exchange

Alkyl Halide (R'X) Ether (R-O-R') [N(Hex)₄]⁺RO⁻

Nucleophilic Attack

Regeneration
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Click to download full resolution via product page

Caption: Phase transfer catalysis workflow.

Experimental Protocol (Example: Synthesis of an Ether):

Reaction Setup: In a two-necked round-bottom flask fitted with a reflux condenser and a

dropping funnel, combine an alcohol (e.g., phenol, 1 equivalent) and an aqueous solution of

a strong base (e.g., 50% NaOH) to form the alkoxide.

Addition of Catalyst and Reactant: Add a catalytic amount of Tetrahexylammonium iodide
(e.g., 5 mol%) to the mixture. The alkyl halide (e.g., 1-bromoalkane, 1.1 equivalents) is then

added dropwise from the dropping funnel while stirring vigorously.

Reaction Conditions: The reaction mixture is heated, typically to 60-80 °C, and stirred for

several hours until the reaction is complete, as monitored by TLC.

Workup: After cooling to room temperature, the organic layer is separated. The aqueous

layer is extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The

combined organic layers are washed with water and brine, dried over an anhydrous drying

agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

Purification: The crude ether product can be purified by distillation or column

chromatography.

Applications in Drug Development and Research
Tetrahexylammonium iodide serves as a versatile biochemical reagent in life science

research and has potential applications in drug discovery and delivery.[9]

Antibacterial Activity
Quaternary ammonium compounds, including Tetrahexylammonium iodide, are known for

their broad-spectrum antimicrobial properties. The primary mechanism of their antibacterial

action involves the disruption of the bacterial cell membrane.

Mechanism of Action:
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The positively charged quaternary ammonium headgroup of Tetrahexylammonium iodide is

attracted to the negatively charged components of the bacterial cell membrane. The long,

hydrophobic hexyl chains then penetrate the lipid bilayer, leading to a loss of membrane

integrity, leakage of cellular contents, and ultimately, cell death.

Bacterial Cell Membrane

Extracellular

Intracellular

Lipid Lipid

Cellular
Contents

Membrane Disruption & Leakage

Lipid Lipid

[N(Hex)₄]⁺I⁻

Adsorption & Insertion

Click to download full resolution via product page

Caption: Antibacterial mechanism of Tetrahexylammonium iodide.

Potential in Drug Delivery
The amphipathic nature of Tetrahexylammonium iodide makes it a candidate for use in drug

delivery systems, such as in the formation of nanoparticles or as a component of ionic liquids

for transdermal drug delivery. While specific protocols for drug delivery formulations with

Tetrahexylammonium iodide are not widely published, the general principles of preparing

polymeric nanoparticles can be adapted.

Conceptual Experimental Workflow for Nanoparticle Formulation:
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Polymer and Drug Solution: Dissolve a biodegradable polymer (e.g., PLGA) and the active

pharmaceutical ingredient (API) in a suitable organic solvent.

Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant, which

could potentially include Tetrahexylammonium iodide to aid in stabilization and impart

surface charge.

Emulsification: Add the organic phase to the aqueous phase under high-speed

homogenization or ultrasonication to form an oil-in-water emulsion.

Solvent Evaporation: Evaporate the organic solvent, leading to the precipitation of the

polymer and the formation of solid nanoparticles encapsulating the API.

Purification: The nanoparticle suspension is then purified by centrifugation or dialysis to

remove unencapsulated drug and excess surfactant.

Lyophilization: The purified nanoparticles can be lyophilized for long-term storage.

Safety and Handling
Tetrahexylammonium iodide is classified as an irritant.[10] It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[10]

Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[11]

Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid breathing

dust.[11]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[2] Keep away

from light and moisture.[4]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[10] If inhaled, move to fresh air.[11] In case of skin contact, wash off with

soap and plenty of water.[11] If swallowed, rinse mouth with water and do not induce

vomiting.[11]
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Hazard Information:

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

This technical guide provides a foundational understanding of Tetrahexylammonium iodide.

For specific applications, further research and optimization of the described protocols may be

necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetrahexylammonium Iodide (CAS 2138-24-1): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219573#tetrahexylammonium-iodide-cas-number-
2138-24-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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